4-(1-Cyclopentenyl)benzaldehyde
Description
4-(1-Cyclopentenyl)benzaldehyde is an aromatic aldehyde derivative characterized by a cyclopentenyl ring attached to the para position of the benzaldehyde core. Its molecular formula is C₁₂H₁₂O, with a molecular weight of 172.23 g/mol. The cyclopentenyl substituent introduces unique steric and electronic effects, distinguishing it from simpler benzaldehyde derivatives. The five-membered cyclopentenyl ring may impart ring strain, influencing reactivity in cycloaddition or substitution reactions.
Properties
Molecular Formula |
C12H12O |
|---|---|
Molecular Weight |
172.22 g/mol |
IUPAC Name |
4-(cyclopenten-1-yl)benzaldehyde |
InChI |
InChI=1S/C12H12O/c13-9-10-5-7-12(8-6-10)11-3-1-2-4-11/h3,5-9H,1-2,4H2 |
InChI Key |
FHLALRPMKHSNMY-UHFFFAOYSA-N |
Canonical SMILES |
C1CC=C(C1)C2=CC=C(C=C2)C=O |
Origin of Product |
United States |
Comparison with Similar Compounds
Table 1: Key Structural and Functional Properties
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